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Compound of Interest

Compound Name: (Z)-5-Decenyl acetate

Cat. No.: B110231 Get Quote

This technical guide provides a comprehensive overview of (Z)-5-Decenyl acetate, a

significant semiochemical compound. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis, offering detailed information on its

chemical properties, identification, and synthesis.

Core Compound Information
(Z)-5-Decenyl acetate is recognized primarily for its role as an insect sex pheromone,

particularly for various species of Lepidoptera.[1][2] Its chemical structure and properties make

it a subject of interest in the fields of chemical ecology, organic synthesis, and pest

management.

Chemical Identification and Synonyms

The compound is officially registered under the CAS number 67446-07-5.[3][4][5][6] It is also

known by a variety of synonyms, which are crucial for comprehensive literature and database

searches.
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Identifier Type Identifier

CAS Number 67446-07-5[3][4][5][6]

Deprecated CAS 90678-35-6[3][5]

EC Number 266-693-9[3][5][6]

IUPAC Name [(Z)-dec-5-enyl] acetate[5]

Synonyms

5Z-Decenyl acetate, cis-5-Decenyl acetate,

(5Z)-Decenyl Acetate, Z-5-Decen-1-ylacetate,

(Z)-5-Decen-1-ol acetate, 5-Decen-1-ol, 1-

acetate, (5Z)-, Acetic acid dec-5-enyl ester[3][4]

[5][6]

Molecular Formula C12H22O2[3][4][5][6]

Molecular Weight 198.30 g/mol [3][5]

InChI

InChI=1S/C12H22O2/c1-3-4-5-6-7-8-9-10-11-

14-12(2)13/h6-7H,3-5,8-11H2,1-2H3/b7-6-[4][5]

[6]

SMILES CCCC/C=C\CCCCOC(=O)C[3][4][5]

Physicochemical Properties
The physical and chemical properties of (Z)-5-Decenyl acetate are essential for its handling,

application, and analysis. The data presented below has been compiled from various chemical

databases.
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Property Value

Appearance Colorless to pale yellow clear liquid (est.)[7]

Boiling Point 210.5°C at 760 mmHg[3][4][6]

Density 0.886 g/cm³[3][4][6]

Flash Point 62.2°C[3][4][6]

Refractive Index 1.4425 at 20°C[3][4]

Vapor Pressure 0.192 mmHg at 25°C[3][6]

Solubility Insoluble in water; Soluble in alcohol[7]

logP 3.46620 - 4.510 (est)[3][4]

Storage Temp. 2-8°C[3][4]

Experimental Protocols
Synthesis of (Z)-5-Decenyl Acetate

A general and stereoselective route for the synthesis of (Z)-alkenols and their acetates involves

the Wittig reaction.[1] This methodology allows for the precise placement and configuration of

the double bond.

A common approach involves the following key steps:

Preparation of the Phosphonium Salt: An appropriate alkyl halide is reacted with

triphenylphosphine to generate the corresponding phosphonium salt.

Ylide Formation: The phosphonium salt is treated with a strong base (e.g., n-butyllithium) to

form the ylide.

Wittig Reaction: The ylide is reacted with a suitable ω-functional aldehyde. The geometry of

the resulting double bond is influenced by the reaction conditions and the nature of the

reactants. For a (Z)-alkene, specific conditions favoring the kinetic product are employed.
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Acetylation: The resulting (Z)-alkenol is then acetylated using an acetylating agent like acetic

anhydride or acetyl chloride in the presence of a base to yield the final product, (Z)-5-
Decenyl acetate.
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A simplified workflow for the synthesis of (Z)-5-Decenyl acetate.

Biological Role and Signaling
(Z)-5-Decenyl acetate functions as a semiochemical, specifically a sex pheromone. In many

moth species, the female releases a specific blend of pheromones, including (Z)-5-Decenyl
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acetate, to attract males for mating. The male moth detects these chemical cues using

specialized receptors on its antennae, triggering a behavioral response to locate the female.
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The role of (Z)-5-Decenyl acetate as a semiochemical.
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Safety and Handling
Based on GHS classifications, (Z)-5-Decenyl acetate is considered an irritant.[5] It may cause

skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[4][5]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves and safety glasses. Store in

a cool, well-ventilated area.[3][4]

This guide provides a foundational understanding of (Z)-5-Decenyl acetate for scientific and

research applications. For more detailed experimental procedures and safety information,

consulting primary research articles and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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